[3-amino-6-(3-pyridinyl)thieno[2,3-b]pyridin-2-yl](4-chlorophenyl)methanone

• IUPAC Name: (3-amino-6-pyridin-3-ylthieno[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone
• InChI: InChI=1S/C19H12ClN3OS/c20-13-5-3-11(4-6-13)17(24)18-16(21)14-7-8-15(23-19(14)25-18)12-2-1-9-22-10-12/h1-10H,21H2
• InChI Key: KZOQUWHHUUQEEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC3=C(C=C2)C(=C(S3)C(=O)C4=CC=C(C=C4)Cl)N
• Molecular Formula: C19H12ClN3OS
• Molecular Weight: 365.8 g/mol

Description

[3-amino-6-(3-pyridinyl)thieno[2,3-b]pyridin-2-yl](4-chlorophenyl)methanone) is a chemical compound that has been the subject of scientific research for its potential applications in the field of medicine. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of [3-amino-6-(3-pyridinyl)thieno[2,3-b]pyridin-2-yl](4-chlorophenyl)methanone) is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development of inflammation and cancer. It may also work by modulating the activity of neurotransmitters in the brain, which could explain its potential as a treatment for neurological disorders.
Biochemical and Physiological Effects:
[3-amino-6-(3-pyridinyl)thieno[2,3-b]pyridin-2-yl](4-chlorophenyl)methanone) has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation in the body, which could be beneficial for the treatment of inflammatory diseases such as arthritis. It has also been shown to have anticancer properties, as it can inhibit the growth and proliferation of cancer cells. Additionally, it has been found to have antimicrobial properties, which could make it useful for the treatment of bacterial and fungal infections.

Advantages and Limitations for Lab Experiments

One advantage of using [3-amino-6-(3-pyridinyl)thieno[2,3-b]pyridin-2-yl](4-chlorophenyl)methanone) in lab experiments is that it has been extensively studied and its properties are well understood. This makes it easier to design experiments and interpret the results. However, one limitation is that the compound can be difficult and expensive to synthesize, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on [3-amino-6-(3-pyridinyl)thieno[2,3-b]pyridin-2-yl](4-chlorophenyl)methanone). One direction is to further investigate its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as a treatment for other diseases, such as inflammatory bowel disease and multiple sclerosis. Additionally, research could be done to optimize the synthesis method of the compound to improve its yield and reduce its cost.

Scientific Research Applications

[3-amino-6-(3-pyridinyl)thieno[2,3-b]pyridin-2-yl](4-chlorophenyl)methanone) has been the subject of scientific research for its potential applications in the field of medicine. This compound has been found to have anti-inflammatory, anticancer, and antimicrobial properties. It has also been shown to have potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.